Cas no 70501-26-7 ((3aS,7aR)-1,3,3a,4,5,7a-Hexahydro-2H-inden-2-one)

• Product Name: (3aS,7aR)-1,3,3a,4,5,7a-Hexahydro-2H-inden-2-one
• CAS No: 70501-26-7
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 2844386
• PubChem ID: 22214584
• Update Time: 2025-04-21

(3aS,7aR)-1,3,3a,4,5,7a-Hexahydro-2H-inden-2-one Chemical and Physical Properties

Names and Identifiers

• 70501-26-7
• (3aS,7aR)-1,3,3a,4,5,7a-Hexahydro-2H-inden-2-one
• DTXSID90623444

• Inchi： 1S/C9H12O/c10-9-5-7-3-1-2-4-8(7)6-9/h1,3,7-8H,2,4-6H2/t7-,8+/m1/s1
• InChI Key： UKDZGLJDJZZCHV-SFYZADRCSA-N
• SMILES： O=C1C[C@H]2C=CCC[C@H]2C1

Computed Properties

• Exact Mass: 136.088815002Da
• Monoisotopic Mass: 136.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų